Cas no 2172596-76-6 (tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172596-76-6
• MF: C₁₄H₂₀BrNO₃S
• MW: 362.282502174377
• CID: 5899230
• PubChem ID: 165787343
• Update Time: 2025-06-07

tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• EN300-1626008
• tert-butyl 3-[(3-bromothiophen-2-yl)methyl]-4-hydroxypyrrolidine-1-carboxylate
• 2172596-76-6

• Inchi： 1S/C14H20BrNO3S/c1-14(2,3)19-13(18)16-7-9(11(17)8-16)6-12-10(15)4-5-20-12/h4-5,9,11,17H,6-8H2,1-3H3
• InChI Key： MRFFSGIGJPSPRG-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 361.03473g/mol
• Monoisotopic Mass: 361.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172596-76-6)

Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172596-76-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a tert-butyl group, a bromothiophene moiety, and a hydroxypyrrolidine scaffold, making it a versatile building block for the synthesis of biologically active molecules.

The presence of the bromothiophene ring in this molecule is particularly noteworthy, as thiophene derivatives are widely recognized for their pharmacological properties. Thiophenes, and their substituted analogs, have been extensively studied for their potential applications in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The bromine atom on the thiophene ring not only enhances the reactivity of the molecule but also provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The hydroxypyrrolidine moiety is another critical feature of this compound. Pyrrolidine derivatives are known for their role in drug design due to their ability to mimic secondary amine functionalities and their favorable pharmacokinetic properties. The hydroxyl group attached to the pyrrolidine ring introduces polarity to the molecule, which can influence its solubility and interactions with biological targets. This feature makes Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate a promising candidate for further development into therapeutic agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The combination of bromothiophene and hydroxypyrrolidine in this compound aligns with the growing interest in designing molecules that can modulate biological pathways effectively. For instance, studies have shown that thiophene derivatives can act as inhibitors of enzymes involved in cancer cell proliferation and that pyrrolidine-based compounds can exhibit anti-inflammatory and analgesic properties.

One of the most compelling aspects of Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate is its potential as a scaffold for drug discovery. The tert-butyl group provides steric hindrance, which can be exploited to optimize binding interactions with biological targets. Additionally, the bromine atom allows for facile introduction of other functional groups through metal-catalyzed reactions, enabling the synthesis of a diverse library of derivatives.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that derivatives of Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate can interact with specific amino acid residues in target proteins, suggesting their potential as enzyme inhibitors or receptor modulators. These insights have guided the design of more refined analogs with improved pharmacological profiles.

The synthesis of Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic complexity. The process typically begins with the preparation of the bromothiophene precursor, followed by functionalization with a pyrrolidine unit and subsequent protection-deprotection steps to introduce the tert-butyl ester group. This synthetic route underscores the compound's structural sophistication and its suitability for advanced chemical investigations.

From a medicinal chemistry perspective, Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate represents an exciting opportunity for innovation. Its unique structural features make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover the biological significance of thiophene and pyrrolidine derivatives, compounds like this one are likely to play a pivotal role in the development of next-generation pharmaceuticals.

The growing body of evidence supporting the therapeutic potential of heterocyclic compounds has spurred interest in exploring their applications across various disease areas. For example, studies have indicated that thiophene-based molecules can exhibit antiviral properties by interfering with viral replication mechanisms. Similarly, pyrrolidine derivatives have shown promise in treating neurological disorders by modulating neurotransmitter activity.

In conclusion,Tert-butyl 3-(3-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172596-76-6) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure, combining key pharmacophoric elements such as tert-butyl, bromothiophene, and hydroxypyrrolidine, positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to contribute substantially to advancements in medicinal chemistry and therapeutic development.